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Compound of Interest

Compound Name: AGN 193109

Cat. No.: B1665644

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when working with potent compounds like AGN 193109. This guide
provides essential safety and logistical information, including operational and disposal plans, to
foster a culture of safety and build trust in handling research chemicals. While a comprehensive
Safety Data Sheet (SDS) with quantitative exposure limits for AGN 193109 is not publicly
available, the information provided by suppliers indicates that this material should be
considered hazardous.[1] Therefore, adherence to stringent safety protocols is crucial.

Key Chemical and Physical Properties

Understanding the characteristics of AGN 1931009 is the first step toward safe handling. The
following table summarizes its known properties.
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Property Value Source

4-[2-[5,6-Dihydro-5,5-dimethyl-
8-(4-methylphenyl)-2-
naphthalenyl]ethynyl]benzoic

Chemical Name

acid
Molecular Formula C2sH2402 [2]
Molecular Weight 392.49 g/mol [2]
Appearance Solid [1]
Purity >98% [2]

Soluble to 10 mM in DMSO
with gentle warming.[2] Slightly

Solubility ]
soluble in DMSO and
methanol.[1]
Storage Store at -20°C.[1][2]
Stability >4 years at -20°C.[1]
CAS Number 171746-21-7 [2]

Personal Protective Equipment (PPE)

Due to the hazardous nature of AGN 193109, a multi-layered approach to personal protection
is mandatory to prevent inhalation, ingestion, or skin contact.[1]
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PPE Category

Required Equipment

Specifications and
Rationale

Eye and Face Protection

Safety goggles and a full-face
shield.

Chemical splash goggles are
essential. A full-face shield is
required when there is a risk of
splashing during solution
preparation or handling larger

quantities.

Hand Protection

Double gloves (chemotherapy-

rated nitrile or neoprene).

Two pairs of gloves provide an
extra barrier against
contamination. Change the
outer gloves frequently,
especially if contamination is

suspected.

Body Protection

Disposable, fluid-resistant
gown with long sleeves and
tight-fitting cuffs over a lab

coat.

A fully buttoned lab coat and a
disposable, fluid-resistant
gown provide comprehensive
protection against spills and

contamination.

Respiratory Protection

N95 or higher-rated respirator.

A fit-tested N95 or higher-rated
respirator should be used,
particularly when handling the
powder form of the compound
outside of a certified
containment device, to

minimize inhalation exposure.

Experimental Protocols: Safe Handling and Disposal

A systematic approach is essential for safely managing AGN 193109 from receipt to disposal.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.
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e Log: Record the compound's arrival, quantity, and assigned storage location in your chemical
inventory.

» Store: Immediately transfer the compound to its designated storage location at -20°C.[1][2]
Ensure the storage area is clearly labeled as containing potent compounds.

Weighing and Solution Preparation (to be performed in a
certified chemical fume hood)

* Prepare Workspace: Decontaminate the work surface within the fume hood and cover it with
absorbent, plastic-backed pads.

o Don PPE: Put on all required personal protective equipment as detailed in the table above.
e Weighing:
o Tare a clean, sealable container on an analytical balance.

o Carefully transfer the desired amount of AGN 193109 powder to the tared container using
a dedicated spatula. Avoid creating dust.

o Securely close the container before removing it from the balance.
e Dissolution:

o In the fume hood, add the appropriate solvent (e.g., DMSO) to the container with the
weighed AGN 193109.[2]

o Gently warm and vortex as needed to fully dissolve the compound.

o Clearly label the resulting solution with the compound name, concentration, solvent, and
date of preparation.

Disposal Plan

All waste contaminated with AGN 193109 must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.
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e Solid Waste:

o Collect all contaminated solid waste, including used PPE (gloves, gowns, etc.), weighing
papers, and pipette tips, in a designated, clearly labeled hazardous waste container.

o The container should be puncture-resistant and have a secure lid.
e Liquid Waste:

o Collect all solutions containing AGN 193109 in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Ensure the waste container is compatible with the solvents used.

o Empty Containers:
o The original compound container must be triple-rinsed with a suitable solvent.
o Collect the rinsate as hazardous liquid waste.

o After triple-rinsing, deface the label on the empty container before disposing of it in the
regular laboratory trash.[3]

o Waste Pickup:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials.

o Arrange for waste pickup by your institution's environmental health and safety department
or a certified hazardous waste vendor.

Workflow for Handling and Disposal of AGN 193109

The following diagram illustrates the logical flow for the safe handling and disposal of AGN
193109.
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Caption: Workflow for Safe Handling and Disposal of AGN 1931009.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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